1-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)-5-{[4-(trifluoromethoxy)anilino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 1-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethyl]-6-hydroxy-5-[[4-(trifluoromethoxy)phenyl]iminomethyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H14ClF6N5O4/c21-14-7-10(19(22,23)24)8-30-15(14)28-5-6-32-17(34)13(16(33)31-18(32)35)9-29-11-1-3-12(4-2-11)36-20(25,26)27/h1-4,7-9,34H,5-6H2,(H,28,30)(H,31,33,35)
• InChI Key: VGTCEJXDXVWHSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N=CC2=C(N(C(=O)NC2=O)CCNC3=C(C=C(C=N3)C(F)(F)F)Cl)O)OC(F)(F)F
• Molecular Formula: C20H14ClF6N5O4
• Molecular Weight: 537.8 g/mol

Description

1-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)-5-{[4-(trifluoromethoxy)anilino]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione is a useful research compound. Its molecular formula is C20H14ClF6N5O4 and its molecular weight is 537.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Fluorinated Pyrimidines

A study by Krishnaiah & Narsaiah (2001) outlines a method for synthesizing novel fluorinated pyrido pyrazolo pyrimidines, utilizing compounds similar to the chemical . These pyrimidines are synthesized in high yields and can be used in various chemical applications (Krishnaiah & Narsaiah, 2001).

Structural Analysis

The structural properties of similar compounds are discussed in a study by Liu et al. (2012), focusing on the dihedral angles between various rings in the compound's structure. This analysis can provide insights into the chemical and physical properties of similar fluorinated pyrimidines (Liu et al., 2012).

Potential Antiasthma Agents

Research by Medwid et al. (1990) explored the use of triazolo pyrimidines, similar in structure to the compound , as potential antiasthma agents. Their study found that these compounds effectively inhibited mediator release, suggesting potential therapeutic applications (Medwid et al., 1990).

Preparation of Tetrasubstituted Pyrimidines

Il'chenko, Krokhtyak, & Yagupol’skii (1981) described the preparation of tetrasubstituted pyrimidines from related compounds. This process could be useful in synthesizing a range of fluorinated pyrimidine derivatives for various applications (Il'chenko et al., 1981).

Synthesis of Heterocycles

Badrey & Gomha (2012) utilized a similar compound as a key precursor for synthesizing a range of heterocycles, potentially useful as anti-tumor agents. This demonstrates the compound's utility in medicinal chemistry (Badrey & Gomha, 2012).

Ring Transformation Reactions

Katoh, Omote, & Kashima (1984) studied ring transformation reactions of pyrimidinones, which are structurally related to the compound . These reactions could provide pathways for synthesizing novel pyridine derivatives (Katoh et al., 1984).

Anti-Inflammatory and Anti-Microbial Activity

A study by Dongarwar et al. (2011) synthesized pyrimidine-5-carboxylate derivatives, similar to the compound , and screened them for antibacterial, antifungal, and anti-inflammatory activity. This suggests potential applications in the development of new therapeutic agents (Dongarwar et al., 2011).